Cas no 1980053-45-9 (3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate)

• Product Name: 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate
• CAS No: 1980053-45-9
• MF: C₈H₆Cl₂N₂O₃
• MW: 249.05083990097
• CID: 4632548
• Update Time: 2025-06-28

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate

• Inchi： 1S/C8H4Cl2N2O2.H2O/c9-4-2-1-3-5-11-6(8(13)14)7(10)12(4)5;/h1-3H,(H,13,14);1H2
• InChI Key： FQCNXLBDXGATDL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C=CC=C(Cl)N12)C(=O)O.O

Additional information on 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic Acid Monohydrate: A Comprehensive Overview

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate (CAS No. 1980053-45-9) is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of imidazo[1,2-a]pyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and versatile reactivity. The presence of chlorine atoms at the 3 and 5 positions of the imidazo[1,2-a]pyridine ring introduces additional electronic effects, making this compound particularly interesting for researchers in the fields of pharmacology, materials science, and organic synthesis.

The structure of 3,5-dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate is characterized by a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring. The carboxylic acid group at the 2-position plays a crucial role in determining the compound's acidity and reactivity. The monohydrate form indicates the presence of one water molecule incorporated into the crystal structure, which can influence its physical properties such as solubility and stability.

Recent studies have highlighted the potential of 3,5-dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate as a building block for constructing advanced materials with tailored electronic properties. For instance, researchers have explored its use in designing coordination polymers and metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions through both the nitrogen atoms in the imidazole ring and the carboxylate group. These materials exhibit promising applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has garnered attention in pharmacological research. The imidazo[1,2-a]pyridine scaffold is known to exhibit bioactivity across various biological systems. Recent investigations have focused on evaluating its potential as an anti-inflammatory agent or as a component in drug delivery systems. The chlorine substituents at positions 3 and 5 are believed to enhance the compound's bioavailability and selectivity towards specific biological targets.

The synthesis of 3,5-dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic routes by employing efficient catalysts and novel reaction mechanisms, which have significantly improved the scalability of this process for industrial applications.

From an analytical standpoint, modern spectroscopic techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structural features of this compound. These studies have provided valuable insights into its molecular geometry, hydrogen bonding patterns, and packing arrangements within the crystal lattice.

Looking ahead, ongoing research aims to further explore the functionalization of 3,5-dichloroimidazo[1,2-a]pyridine-2-carboxylic acid monohydrate by introducing additional substituents or modifying its existing structure to tailor its properties for specific applications. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities for this compound in emerging technologies such as flexible electronics and advanced sensors.